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For Researchers, Scientists, and Drug Development Professionals in Archaeology

This guide provides a comprehensive comparison of methodologies used to validate

archaeological findings against the integrity criteria established by the Advisory Council on

Historic Preservation (ACHP). The validation of an archaeological site's integrity is a critical

step in determining its historical significance and eligibility for inclusion in the National Register

of Historic Places.[1][2][3][4] This process relies on a set of seven aspects of integrity: location,

design, setting, materials, workmanship, feeling, and association.

This guide outlines the primary investigative techniques employed by archaeologists to assess

these criteria, presenting the methodologies, the nature of the data generated, and illustrative

examples.

Comparison of Archaeological Validation Methods
The following table summarizes the key archaeological methods used to assess the integrity of

a site, the type of data they generate, and their relevance to the ACHP's seven aspects of

integrity.
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Method Purpose
Data Generated
(Quantitative &
Qualitative)

Relevant Aspects
of Integrity

Geophysical Survey

To non-invasively map

subsurface

archaeological

features.

- 2D and 3D maps of

subsurface

anomalies-

Gradiometer data

(nT)- Resistivity data

(ohms)- GPR time-

slice maps

(nanoseconds)

Location, Design,

Setting, Association

Stratigraphic Analysis

To understand the

chronological

sequence of a site's

formation and

occupation.

- Stratigraphic profile

drawings- Harris

Matrix diagrams- Soil

horizon depth and

composition data-

Chronological

sequencing of

contexts

Location, Design,

Materials, Association

Artifact Distribution

Analysis

To identify patterns of

human activity across

a site.

- Artifact density maps

(artifacts/unit area)-

Spatial clustering

statistics (e.g.,

Nearest Neighbor

Analysis)- Distribution

plots of different

artifact types

Design, Setting,

Association, Feeling

Pedestrian Survey

To systematically

identify and record

surface artifacts and

features.

- Artifact counts and

densities per survey

unit- GPS coordinates

of significant finds-

Maps of surface

feature locations

Location, Design,

Setting

Test Excavation To ground-truth

remote sensing data

- Artifact and ecofact

counts and weights-

Location, Design,

Materials,
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and retrieve a sample

of subsurface artifacts

and features.

Feature dimensions

and descriptions- Soil

Munsell color and

texture data

Workmanship,

Association

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.

Geophysical Survey
Objective: To detect and map buried archaeological features without excavation.

Methodology:

Site Grid Establishment: A precise grid system is established over the survey area using a

total station or high-precision GPS.

Instrument Selection: The choice of instrument (e.g., magnetometer, ground-penetrating

radar, electrical resistivity meter) depends on the site's geology and the anticipated types of

archaeological features.

Data Collection: The instrument is systematically moved across the grid, taking readings at

regular intervals. For example, a magnetometer survey might collect data every 0.5 meters

along transects spaced 1 meter apart.

Data Processing: The raw data is downloaded and processed using specialized software to

filter out noise and enhance the visibility of archaeological anomalies.

Data Visualization: The processed data is rendered as a plan-view map, with different colors

or grayscale values representing variations in the measured physical property.[5]

Example Data: A gradiometer survey might reveal linear anomalies indicative of buried walls, or

clusters of high magnetic readings suggesting hearths or pits. The output is a digital map where

these features are clearly visible.

Stratigraphic Analysis
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Objective: To determine the chronological sequence of deposits and features at a site.

Methodology:

Excavation: A test unit or trench is carefully excavated, revealing a vertical profile of the soil

layers (strata).

Profile Documentation: The exposed profile is cleaned, and a detailed, scaled drawing is

made. Photographs are also taken.

Context Identification: Each distinct layer (context) is identified based on its color, texture,

and composition.

Harris Matrix: The relationships between the different contexts are recorded using a Harris

Matrix, a diagram that illustrates which layers are above, below, or cut through others.

Interpretation: The sequence of contexts is interpreted to reconstruct the history of the site's

formation, from the earliest deposits to the most recent.

Example Data: A stratigraphic profile drawing will show the different layers of soil and their

relationship to features like pits or postholes. The Harris Matrix provides a logical, flowchart-like

representation of the site's chronological development.

Artifact Distribution Analysis
Objective: To understand the spatial patterning of human activities on a site.

Methodology:

Systematic Collection: Artifacts are collected from the surface or during excavation from

precisely defined horizontal locations (e.g., 1x1 meter grid squares).

Artifact Identification and Quantification: The collected artifacts are cleaned, identified, and

counted.

Data Plotting: The location and quantity of different artifact types are plotted on a site map.
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Density Mapping: A Geographic Information System (GIS) is often used to create density

maps that visualize areas of high and low artifact concentration.

Spatial Statistical Analysis: Statistical tests can be applied to determine if the observed

patterns are random or represent meaningful clusters of activity.

Example Data: An artifact distribution map might show a high concentration of ceramic sherds

in one area, suggesting a domestic space, and a cluster of lithic debitage in another, indicating

a tool manufacturing area.

Visualization of the Validation Workflow
The following diagram illustrates the logical workflow for validating archaeological findings

against the ACHP's integrity criteria.
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Caption: Workflow for validating archaeological findings against ACHP integrity criteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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